Barium pentafluorobenzenesulfonate

• IUPAC Name: barium(2+);2,3,4,5,6-pentafluorobenzenesulfonate
• InChI: InChI=1S/2C6HF5O3S.Ba/c2*7-1-2(8)4(10)6(15(12,13)14)5(11)3(1)9;/h2*(H,12,13,14);/q;;+2/p-2
• InChI Key: BLLYNRVBNWQNNM-UHFFFAOYSA-L
• Canonical SMILES: C1(=C(C(=C(C(=C1F)F)S(=O)(=O)[O-])F)F)F.C1(=C(C(=C(C(=C1F)F)S(=O)(=O)[O-])F)F)F.[Ba+2]
• Molecular Formula: C12BaF10O6S2
• Molecular Weight: 631.6 g/mol
• CAS No.: 71735-31-4

Description

Barium pentafluorobenzenesulfonate, also known as Ba(PFBS), is an anionic surfactant and a fluorinated organic compound. It is a water-soluble salt of barium and pentafluorobenzenesulfonic acid. Ba(PFBS) has a wide range of applications in various scientific fields, including chemistry, physics, and biochemistry. It has been used as a reagent in various experiments and studies, and has been shown to have a number of biochemical and physiological effects.

Safety and Hazards

Barium pentafluorobenzenesulfonate is toxic when ingested, inhaled, or comes in contact with skin or eyes. Long-term exposure to high concentrations can result in adverse health effects such as respiratory problems and skin irritation. It’s recommended to avoid breathing dust, wash skin thoroughly after handling, and use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Barium pentafluorobenzenesulfonate (BpF5) is an inorganic salt composed of a barium cation (Ba²⁺) and a pentafluorobenzenesulfonate anion (C6F5SO3⁻) , suggesting that BpF5 may interact with metal ions or metal-containing compounds in biological systems.

Mode of Action

. This suggests that BpF5 may interact with its targets by altering the pH or ionic balance in its environment.

Pharmacokinetics

As an inorganic salt, BpF5 may have different pharmacokinetic properties compared to organic compounds

Action Environment

Environmental factors can influence the action, efficacy, and stability of BpF5. For instance, the presence of other metal ions in the environment may affect the compound’s ability to interact with its targets . Additionally, the pH of the environment may influence the compound’s stability and reactivity .

Biochemical Analysis

Biochemical Properties

Barium pentafluorobenzenesulfonate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with antioxidant enzymes such as glutathione peroxidase, catalase, and superoxide dismutase. These interactions often result in the modulation of enzyme activity, which can lead to changes in cellular oxidative stress levels . Additionally, this compound can influence the activity of lactate dehydrogenase and creatine kinase, enzymes crucial for cellular energy metabolism .

Cellular Effects

This compound affects various cell types and cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, exposure to this compound can lead to alterations in the expression of genes involved in oxidative stress response and energy metabolism . This compound can also impact cell signaling pathways by modulating the activity of key signaling molecules, thereby affecting cellular functions such as proliferation, differentiation, and apoptosis.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules. It can bind to enzymes and proteins, leading to either inhibition or activation of their activity. For instance, this compound has been shown to inhibit the activity of antioxidant enzymes, resulting in increased oxidative stress within cells . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcriptional activity of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound can remain stable under certain conditions, but may degrade over time, leading to changes in its biochemical activity . Long-term exposure to this compound has been associated with persistent alterations in cellular oxidative stress levels and enzyme activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound may exert beneficial effects by modulating enzyme activity and reducing oxidative stress. At higher doses, this compound can induce toxic effects, including oxidative damage, enzyme inhibition, and disruptions in cellular metabolism . Threshold effects have been observed, where specific dosages lead to significant changes in cellular and physiological responses.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play critical roles in cellular metabolism. For example, this compound can influence the activity of enzymes involved in oxidative stress response and energy metabolism, leading to changes in metabolic flux and metabolite levels . Additionally, this compound can affect the balance of reactive oxygen species and antioxidant defenses within cells.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes and its localization within specific cellular compartments . The distribution of this compound within tissues can influence its biochemical activity and overall effects on cellular function.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, this compound may accumulate in mitochondria, where it can influence mitochondrial function and oxidative stress levels . The localization of this compound within cells can determine its specific biochemical effects and interactions with biomolecules.